Phenylphosphines and derivatives
Phenylphosphines and their derivatives are a class of organic compounds characterized by the presence of a phenyl group (-C6H5) attached to a phosphorus atom. These molecules play significant roles in various applications, particularly in synthetic chemistry due to their unique reactivity and stability.
Phenylphosphines can be broadly classified into primary (R1-R2-PC6H4), secondary (R3-PC6H4), and tertiary (C6H5-P(R4)2) types, where R groups are alkyl or aryl substituents. They serve as important ligands in coordination chemistry, acting as donor atoms to form complexes with transition metals, contributing to the development of homogeneous catalysts for polymerization reactions and hydrogenation processes.
Additionally, derivatives such as phenylphosphine oxides (P(O)(R)C6H4), phosphoramides (N(R1)P(C6H5)), and phosphoramide methyl esters are also widely used in pharmaceuticals, agrochemicals, and fine chemicals due to their distinct functional groups. These compounds often exhibit enhanced reactivity or improved solubility properties compared to their parent phenylphosphines.
In summary, phenylphosphines and derivatives are versatile building blocks with diverse applications in the field of organic synthesis and materials science.

Structure | Chemical Name | CAS | MF |
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Allyltriphenylphosphonium chloride | 18480-23-4 | C21H20ClP |
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Triphenylphosphine Hydrochloride | 15647-89-9 | C18H15P.CLH |
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Pyridine, 3-[(diphenylphosphinyl)methyl]- | 13119-81-8 | C18H16NOP |
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diphenyl[4-(1h,1h,2h,2h-perfluorodecyl)phenyl]phosphine | 462996-04-9 | C28H18F17P |
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2,2'-Bis(diphenylphosphino)-1,1’-biphenyl | 84783-64-2 | C36H28P2 |
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Tetrakis(triphenylphosphine)nickel | 15133-82-1 | 4[C18H15P].Ni |
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Heptyltriphenylphosphonium bromide | 13423-48-8 | C25H30BrP |
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Sodium 3,3',3''-phosphinetriyltribenzenesulfonate hydrate | 335421-90-4 | C18H14Na3O10PS3 |
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Tris[p-(trifluoromethyl)phenyl]phosphine | 13406-29-6 | C21H12F9P |
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2-Pentanone,4-methyl-1-(triphenylphosphoranylidene)- | 27653-95-8 | C24H25OP |
Related Literature
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Kortney M. Kersten Chem. Commun., 2016,52, 5281-5284
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Stephen D. Davidson,He Zhang,Junming Sun Dalton Trans., 2014,43, 11782-11802
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Honghui Sun,Yunyi Zang,Yan Gong,Yong Yan,Yu Liu,Ke He Nanoscale, 2017,9, 9325-9332
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Jie Zhang,Jianming Geng,Guiming Zheng,Jingcao Dai,Zhiyong Fu Chem. Commun., 2014,50, 7326-7328
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Shigeyuki Yamada,Shohei Hashishita,Tomoyuki Asai,Takashi Ishihara,Tsutomu Konno Org. Biomol. Chem., 2017,15, 1495-1509
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Min Cheol Park,Jae Young Hur,Keon Woo Kwon,Sang-Hyun Park,Kahp Y. Suh Lab Chip, 2006,6, 988-994
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Chakkooth Vijayakumar,Vakayil K. Praveen,Kalathil K. Kartha,Ayyappanpillai Ajayaghosh Phys. Chem. Chem. Phys., 2011,13, 4942-4949
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Sang Hoon Han,Ashok Kumar Pandey,Heeyoung Lee,Saegun Kim,Dahye Kang,Young Hoon Jung,Hyung Sik Kim,In Su Kim Org. Chem. Front., 2018,5, 3210-3218
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